Cas no 1270436-47-9 (3-(4-nitrophenyl)morpholine)

• Product Name: 3-(4-nitrophenyl)morpholine
• CAS No: 1270436-47-9
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6148330
• PubChem ID: 129943983
• Update Time: 2025-05-19

3-(4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)morpholine
• EN300-1829074
• 1270436-47-9

• Inchi： 1S/C10H12N2O3/c13-12(14)9-3-1-8(2-4-9)10-7-15-6-5-11-10/h1-4,10-11H,5-7H2
• InChI Key： MHQVPIPLKYKLDU-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=CC=2)[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(4-nitrophenyl)morpholine

Introduction to 3-(4-nitrophenyl)morpholine (CAS No. 1270436-47-9)

3-(4-nitrophenyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1270436-47-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a nitro group and a morpholine ring imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(4-nitrophenyl)morpholine consists of a morpholine moiety linked to a 4-nitrophenyl group. The morpholine ring, characterized by its oxygen-containing six-membered saturated cycle, contributes to the compound's solubility and stability in various solvents. Meanwhile, the nitrophenyl group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions and enabling further functionalization. This combination makes the compound a versatile building block for designing novel pharmacophores.

In recent years, 3-(4-nitrophenyl)morpholine has been explored in the context of developing new therapeutic agents. Its structural motif is reminiscent of several bioactive molecules, suggesting potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. For instance, studies have indicated that morpholine derivatives exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of 3-(4-nitrophenyl)morpholine is its role in medicinal chemistry as a scaffold for drug discovery. Researchers have leveraged its framework to create analogs with enhanced pharmacological properties. The nitro group can be reduced to an amine, allowing for further derivatization into more complex structures. This flexibility has been particularly useful in designing molecules with improved bioavailability and target specificity.

Recent advancements in computational chemistry have also highlighted the importance of 3-(4-nitrophenyl)morpholine in virtual screening campaigns. Molecular docking studies suggest that this compound can interact with various biological targets, including protein kinases and ion channels. Such interactions are critical for understanding its potential as a lead compound in drug development pipelines. The nitrophenyl moiety, in particular, has been shown to engage with aromatic pockets in proteins, enhancing binding affinity.

The synthesis of 3-(4-nitrophenyl)morpholine typically involves multi-step organic reactions starting from readily available precursors. A common approach includes the reaction of 4-nitrobenzaldehyde with morpholine under basic conditions, followed by cyclization and purification steps. The synthesis route can be modified to introduce additional functional groups or alter the substitution pattern on the phenyl ring, tailoring the compound for specific applications.

In industrial settings, the production of 3-(4-nitrophenyl)morpholine is optimized for scalability and cost-effectiveness. Continuous flow chemistry has emerged as a promising technique for synthesizing this compound efficiently. This method reduces reaction times and improves yields while minimizing waste generation—a crucial consideration in modern pharmaceutical manufacturing.

The chemical properties of 3-(4-nitrophenyl)morpholine make it an interesting candidate for exploring novel reaction pathways. For example, its ability to undergo metal-catalyzed cross-coupling reactions has been investigated for constructing more complex heterocyclic systems. Such transformations are essential for expanding the chemical space available for drug discovery initiatives.

From a regulatory perspective, 3-(4-nitrophenyl)morpholine must comply with Good Manufacturing Practices (GMP) to ensure its suitability for pharmaceutical use. Quality control measures are implemented throughout the synthesis process to verify purity and consistency. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and integrity of the final product.

The future prospects of 3-(4-nitrophenyl)morpholine in pharmaceutical research are promising. Ongoing studies aim to uncover new derivatives with improved pharmacokinetic profiles and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical candidates.

In conclusion,3-(4-nitrophenyl)morpholine (CAS No. 1270436-47-9) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of functional groups allows for extensive chemical modifications, making it a valuable tool for drug discovery efforts worldwide.